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Compound of Interest

Compound Name: 3-Chlorobenzenesulfonyl chloride

Cat. No.: B1346645

Essential Safety and Handling Guide for 3-
Chlorobenzenesulfonyl Chloride

This guide provides immediate, essential safety and logistical information for laboratory
professionals handling 3-Chlorobenzenesulfonyl chloride. The following procedures detail
operational plans for safe handling, emergency response, and disposal.

Chemical Identification and Properties

3-Chlorobenzenesulfonyl chloride is a corrosive and reactive compound.[1] Understanding
its physical and chemical properties is critical for safe handling.
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Property Value
Chemical Formula CeH4Cl202S
CAS Number 2888-06-4
Molecular Weight 211.07 g/mol
Appearance Liquid
Melting Point 21°C[2][3]
Boiling Point 102-104 °C at 1 mmHg[2][3]
Density 1.499 g/mL at 25 °C[2][3]
Soluble in organic solvents like chloroform,
Solubility dichloromethane, and acetone. Limited solubility
in water.[4]
Highly reactive with amines and alcohols.[4]
Reactivity Reacts with water to release hydrochloric acid.

[1]14]

Hazard Identification and GHS Classification

3-Chlorobenzenesulfonyl chloride is classified as a hazardous substance. Adherence to
safety warnings is mandatory.

GHS Pictogram Signal Word Hazard Statement

H314: Causes severe skin
GHSO05 Danger
burns and eye damage.[5]

H290: May be corrosive to

metals.[5]

Precautionary Statements (Selected):

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB0139571_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0139571_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0139571_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0139571_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0139571_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0139571_EN.htm
https://www.solubilityofthings.com/3-chlorobenzenesulfonyl-chloride
https://www.solubilityofthings.com/3-chlorobenzenesulfonyl-chloride
https://www.chlorobenzene.ltd/products/chlorobenzene/3-chlorobenzenesulfonyl-chloride-cas-1671-97-6.html
https://www.solubilityofthings.com/3-chlorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1346645?utm_src=pdf-body
https://labscoop.com/us/en/product/tci/tci/c1791-5g-3-chlorobenzenesulfonyl-chloride
https://labscoop.com/us/en/product/tci/tci/c1791-5g-3-chlorobenzenesulfonyl-chloride
https://labscoop.com/us/en/product/tci/tci/c1791-5g-3-chlorobenzenesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][6]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[5]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[5]

e P501: Dispose of contents/container to an approved waste disposal plant.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure risk. The level of protection
should correspond to the scale of the operation.[7]

Recommended Personal Protective

Situation .
Equipment (PPE)

« Nitrile glovese Safety glasses with side shieldse
General Laboratory Use
Laboratory coat

* Chemical-resistant gloves (e.qg., nitrile)e
Weidhi dT ferri Chemical splash gogglese Laboratory coate
eighing and Transferrin
gning J Face shield (if splashing is a risk)s Action must

be performed in a chemical fume hood.[8]

* Chemical-resistant gloves (e.g., butyl rubber)s
Chemical splash goggles and a face shielde
] ] Chemical-resistant apron or coverallse
Large-Scale Operations or Spills ) ) )
Appropriate respiratory protection (e.g., N95
dust mask or an air-purifying respirator with

organic vapor cartridges).[7]

Operational Plan for Safe Handling and Storage

A systematic approach is essential for safely managing 3-Chlorobenzenesulfonyl chloride in
a laboratory setting.
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Receiving and Inspection:

o Upon receipt, visually inspect the container for any signs of damage or leaks.
o Confirm the container is properly labeled.

e Log the chemical into the laboratory's chemical inventory system.

Storage:

e Store in a cool, dry, and well-ventilated area.[1]

o Keep containers tightly closed and store in a designated corrosives area.[5][8]

o Store away from heat sources, flames, and incompatible materials such as water, moisture,
and strong oxidizing agents.[1][8]

» Use corrosion-resistant containers for storage.[1][5]
Handling:

 All handling of 3-Chlorobenzenesulfonyl chloride should occur in a well-ventilated area,
preferably within a certified chemical fume hood.[4][8]

e Avoid contact with skin, eyes, and clothing.[8]
e Do not breathe mists or vapors.[6]
e Wash hands thoroughly after handling.[5]

o Be aware that it is reactive with water and will release toxic and corrosive hydrogen chloride
gas upon contact.[4][8]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.

First Aid Measures:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[6][8]

o Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[6][8]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek immediate medical attention.[6][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[6][8]

Spill Management:
e Minor Spill:
o Wear appropriate PPE as detailed in the table above.

o Absorb the spill with inert, dry material such as sand, vermiculite, or a universal binder.[6]
Do not use water.[8]

o Collect the absorbed material and place it into a suitable, sealed, and labeled container for
hazardous waste disposal.[6]

o Ventilate the area of the spill.
e Major Spill:
o Evacuate the area immediately and prevent others from entering.[10]

o Report the spill to your institution's Environmental Health and Safety (EHS) department or
emergency response team.[10]

o Ensure the area is well-ventilated, if safe to do so.
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Workflow for 3-Chlorobenzenesulfonyl Chloride Spill
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Don Appropriate PPE
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Major Spill Pro
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'
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'

'

Await Professional
Response Team

Clean Spill Area

Final Steps

Label and Dispose of

Hazardous Waste

Document and Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 3-Chlorobenzenesulfonyl chloride.
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Disposal Plan

All waste containing 3-Chlorobenzenesulfonyl chloride must be treated as hazardous waste.

[7]

¢ Solid Waste: Collect solid waste, including contaminated absorbents and PPE, in a clearly
labeled, sealed, and compatible container.[7]

o Liquid Waste: Collect any liquid waste in a labeled, sealed, and appropriate solvent waste
container.[7]

o Disposal: Dispose of all waste through your institution's hazardous waste management
program, following all local, regional, and national regulations.[5][8] Do not empty into drains.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Chlorobenzenesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346645#personal-protective-equipment-for-
handling-3-chlorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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